Cas no 55502-76-6 (4-Heptene-1,1,7-tricarboxylic acid, 1,1-diethyl ester, (Z)-)

• Product Name: 4-Heptene-1,1,7-tricarboxylic acid, 1,1-diethyl ester, (Z)-
• CAS No: 55502-76-6
• MF: C₁₄H₂₁O₆
• MW: 285.312945127487
• CID: 351761
• PubChem ID: 71364144
• Update Time: 2025-04-19

4-Heptene-1,1,7-tricarboxylic acid, 1,1-diethyl ester, (Z)- Chemical and Physical Properties

Names and Identifiers

• 4-Heptene-1,1,7-tricarboxylic acid, 1,1-diethyl ester, (Z)-
• 9-ethoxy-8-ethoxycarbonyl-9-oxonon-4-enoate
• 9-Ethoxy-8-(ethoxycarbonyl)-9-oxonon-4-enoate
• DTXSID60787628
• 55502-76-6

• Inchi： 1S/C14H22O6/c1-3-19-13(17)11(14(18)20-4-2)9-7-5-6-8-10-12(15)16/h5-6,11H,3-4,7-10H2,1-2H3,(H,15,16)/p-1
• InChI Key： KSANNPKQQZZTKC-UHFFFAOYSA-M
• SMILES： O(CC)C(C(C(=O)OCC)CCC=CCCC(=O)[O-])=O

Computed Properties

• Exact Mass: 285.13383
• Monoisotopic Mass: 285.13381339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.73